5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole

• Molecular Formula: C11H11ClN2O
• Molecular Weight: 222.67 g/mol
• IUPAC Name: 5-(chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C11H11ClN2O/c1-7-3-4-9(5-8(7)2)11-13-10(6-12)15-14-11/h3-5H,6H2,1-2H3
• InChI Key: RZHPIAZQEOLRGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)CCl)C

Description

5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole is a heterocyclic compound characterized by a 1,2,4-oxadiazole core substituted with a chloromethyl group at position 5 and a 3,4-dimethylphenyl group at position 2. Its molecular formula is C₁₁H₁₁ClN₂O, with a molecular weight of 222.67 g/mol (estimated).

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Mechanism not extensively studied.
• Potential molecular targets and pathways remain to be elucidated.

Comparison with Similar Compounds

Comparison with Structurally Similar Oxadiazole Derivatives

Structural Modifications and Substituent Effects

The biological and chemical properties of oxadiazoles are highly sensitive to substituent variations. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparisons

Compound Name	Substituents	Key Features	Biological Activity
5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole	3,4-dimethylphenyl, chloromethyl	High lipophilicity; electrophilic chloromethyl group	Potential anticancer, antimicrobial (inferred from analogs)
5-(Chloromethyl)-3-(4-methylphenyl)-1,2,4-oxadiazole	4-methylphenyl, chloromethyl	Lower steric hindrance than 3,4-dimethyl analog	Enhanced cell membrane penetration
5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole	3,4-dimethoxyphenyl, chloromethyl	Methoxy groups increase electron density; may alter target binding	Nematocidal activity (e.g., against Bursaphelenchus xylophilus)
5-(3-Chloropropyl)-3-(3-fluoro-4-methylphenyl)-1,2,4-oxadiazole	3-fluoro-4-methylphenyl, chloropropyl	Fluorine enhances metabolic stability; chloropropyl increases alkylation potential	Moderate anticancer activity
5-(Chloromethyl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole	4-ethoxyphenyl, chloromethyl	Ethoxy group improves solubility; reduced lipophilicity vs. methyl analogs	Anticancer activity (e.g., against human cancer cell lines)

Biological Activity

5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications based on recent research findings.

The compound is characterized by the presence of a chloromethyl group and a dimethylphenyl substituent on the oxadiazole ring. The synthesis typically involves the reaction of appropriate precursors under controlled conditions. For example, chloromethylation reactions can be conducted using chloromethyl methyl ether in the presence of Lewis acid catalysts.

Antimicrobial Activity

Recent studies indicate that oxadiazole derivatives exhibit notable antimicrobial properties. For instance, compounds similar to 5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole have shown effectiveness against various bacterial strains including Mycobacterium tuberculosis and fungi such as Sclerotinia sclerotiorum.

Compound	Target Organism	Activity	EC50 (mg/L)
5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole	Sclerotinia sclerotiorum	Moderate Inhibition	TBD
Similar Oxadiazole Derivative	Mycobacterium tuberculosis	Active against resistant strains	TBD

Anti-Cancer Activity

Studies have demonstrated that oxadiazole derivatives can inhibit cancer cell proliferation. For example, compounds with similar structures were tested against various cancer cell lines such as A549 (lung cancer) and MCF-7 (breast cancer), showing significant cytotoxic effects.

Cell Line	Compound	Inhibition (%)
A549	5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole	TBD
MCF-7	Similar Oxadiazole Derivative	TBD

The biological activities of 5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole are believed to stem from its ability to interact with specific biological targets. Molecular docking studies suggest that it may inhibit key enzymes involved in cancer progression and microbial resistance.

Case Studies

• Antimicrobial Efficacy : A study evaluated the effectiveness of various oxadiazole derivatives against resistant bacterial strains. The results indicated that certain derivatives exhibited superior inhibitory activity compared to standard antibiotics.
• Cancer Cell Proliferation : In vitro assays on cancer cell lines revealed that oxadiazole compounds could induce apoptosis and inhibit cell cycle progression, suggesting potential as anti-cancer agents.